Cas no 1251598-32-9 (N-(2-chlorophenyl)-2-[3-cyclopropyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-yl]acetamide)

• Product Name: N-(2-chlorophenyl)-2-[3-cyclopropyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-yl]acetamide
• CAS No: 1251598-32-9
• MF: C₁₉H₂₁ClN₄O₂
• MW: 372.848643064499
• CID: 6185449
• PubChem ID: 49667812
• Update Time: 2025-07-13

N-(2-chlorophenyl)-2-[3-cyclopropyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-2-[3-cyclopropyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-yl]acetamide
• N-(2-chlorophenyl)-2-(3-cyclopropyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-yl)acetamide
• N~1~-(2-chlorophenyl)-2-[3-cyclopropyl-5-(1-pyrrolidinylcarbonyl)-1H-pyrazol-1-yl]acetamide
• 1251598-32-9
• AKOS021980301
• SR-01000919635
• SR-01000919635-1
• N-(2-chlorophenyl)-2-[3-cyclopropyl-5-(pyrrolidine-1-carbonyl)pyrazol-1-yl]acetamide
• F3407-0241
• VU0625980-1

• Inchi： 1S/C19H21ClN4O2/c20-14-5-1-2-6-15(14)21-18(25)12-24-17(11-16(22-24)13-7-8-13)19(26)23-9-3-4-10-23/h1-2,5-6,11,13H,3-4,7-10,12H2,(H,21,25)
• InChI Key： ZOMLZLVKDYEQRW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(CN1C(C(N2CCCC2)=O)=CC(C2CC2)=N1)=O

Computed Properties

• Exact Mass: 372.1353036g/mol
• Monoisotopic Mass: 372.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-chlorophenyl)-2-[3-cyclopropyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-yl]acetamide

N-(2-chlorophenyl)-2-[3-cyclopropyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-yl]acetamide: A Comprehensive Overview

The compound N-(2-chlorophenyl)-2-[3-cyclopropyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-yl]acetamide (CAS No. 1251598-32-9) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate architecture, which includes a pyrazole ring, a cyclopropyl group, and a pyrrolidine moiety, all interconnected through strategic functional groups. The presence of these structural elements contributes to its unique chemical properties and potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The cyclopropyl group in this compound adds rigidity to the molecule, potentially enhancing its binding affinity to specific receptors. Furthermore, the pyrrolidine moiety introduces flexibility and hydrogen bonding capabilities, which are crucial for optimizing pharmacokinetic profiles. These features make this compound a promising candidate for exploring novel therapeutic agents targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of N-(2-chlorophenyl)-2-[3-cyclopropyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-yl]acetamide involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Researchers have employed advanced techniques such as microwave-assisted synthesis and transition metal catalysis to streamline the production of this compound. These methods not only improve yield but also enhance the purity of the final product, making it suitable for high-throughput screening in drug discovery pipelines.

In terms of applications, this compound has shown potential in inhibiting key enzymes involved in cellular signaling pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases and proteases, which are critical targets in oncology and immunology. Additionally, its unique structure allows for further functionalization, enabling researchers to explore analogs with enhanced bioavailability and efficacy.

From an environmental perspective, the development of sustainable synthetic routes for this compound is a growing area of interest. Green chemistry principles are being integrated into its production processes to minimize waste and reduce the environmental footprint. This approach aligns with global efforts to promote eco-friendly practices in chemical manufacturing while maintaining high standards of product quality.

In conclusion, N-(2-chlorophenyl)-2-[3-cyclopropyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-yl]acetamide (CAS No. 1251598-32-9) represents a cutting-edge molecule with vast potential across multiple scientific domains. Its complex structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for advancing both academic research and industrial innovation.